Cas no 2002865-08-7 (1-(1,3-thiazol-5-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(1,3-thiazol-5-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2002865-08-7
• MF: C₇H₈ClNO₂S₂
• MW: 237.72691822052
• CID: 6072942
• PubChem ID: 165870336
• Update Time: 2025-10-28

1-(1,3-thiazol-5-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-5-yl)methylcyclopropane-1-sulfonyl chloride
• 1-[(1,3-thiazol-5-yl)methyl]cyclopropane-1-sulfonyl chloride
• 2002865-08-7
• EN300-1143293

• Inchi： 1S/C7H8ClNO2S2/c8-13(10,11)7(1-2-7)3-6-4-9-5-12-6/h4-5H,1-3H2
• InChI Key： HJVIYDFEMHDUKB-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2=CN=CS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 236.9684985g/mol
• Monoisotopic Mass: 236.9684985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.6Ų

Additional information on 1-(1,3-thiazol-5-yl)methylcyclopropane-1-sulfonyl chloride

Comprehensive Analysis of 1-(1,3-thiazol-5-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2002865-08-7)

The compound 1-(1,3-thiazol-5-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2002865-08-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. As a sulfonyl chloride derivative, it serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds. Researchers and industry professionals frequently search for terms like "thiazole derivatives synthesis" and "cyclopropane sulfonyl chloride applications," reflecting the growing interest in this niche yet impactful chemical.

One of the key features of 1-(1,3-thiazol-5-yl)methylcyclopropane-1-sulfonyl chloride is its thiazole ring, a five-membered heterocycle containing sulfur and nitrogen. This structural motif is prevalent in bioactive molecules, making it a hotspot for drug discovery. Recent trends in AI-driven drug design and computational chemistry have further amplified the demand for such building blocks, as they enable the rapid assembly of targeted molecular libraries. Searches for "thiazole-based drug candidates" and "sulfonylation reactions in medicinal chemistry" highlight the compound's relevance in modern research.

From a synthetic perspective, CAS No. 2002865-08-7 is prized for its reactivity as a sulfonylating agent. It facilitates the introduction of sulfonyl groups into various substrates, a transformation critical for modulating solubility, stability, and biological activity. This aligns with the broader industry focus on "green chemistry" and "sustainable synthesis," where efficient reagents like this compound minimize waste and improve atom economy. Queries such as "eco-friendly sulfonylation methods" and "high-yielding sulfonyl chloride reactions" underscore its practical utility.

Beyond pharmaceuticals, 1-(1,3-thiazol-5-yl)methylcyclopropane-1-sulfonyl chloride finds applications in material science, particularly in the development of functionalized polymers and advanced coatings. Its ability to act as a crosslinking agent or modify surface properties has sparked interest in fields like "smart materials" and "nanotechnology." These connections to cutting-edge technologies make it a recurring topic in academic and industrial forums.

In summary, CAS No. 2002865-08-7 represents a convergence of synthetic versatility and interdisciplinary potential. Its role in drug discovery, material innovation, and sustainable chemistry ensures its continued prominence in scientific discourse. As researchers explore "new thiazole derivatives" and "sulfonyl chloride reactivity," this compound will remain a cornerstone of modern chemical research.